Cas no 1246350-55-9 (3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine)

3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine core substituted with a 1-methyl-1,2,4-triazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The triazole ring enhances metabolic stability and bioavailability, while the piperidine scaffold contributes to conformational flexibility, facilitating interactions with biological targets. Its well-defined stereochemistry and high purity make it suitable for research in drug discovery, particularly in the development of CNS-active compounds and enzyme inhibitors. The compound's stability under standard conditions ensures reliable performance in synthetic applications.
3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine structure
1246350-55-9 structure
Product Name:3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine
CAS No:1246350-55-9
MF:C8H14N4
MW:166.223560810089
CID:5177495
Update Time:2025-05-24

3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine
    • SB42272
    • 3-(2-Methyl-2H-[1,2,4]triazol-3-yl)-piperidine
    • Inchi: 1S/C8H14N4/c1-12-8(10-6-11-12)7-3-2-4-9-5-7/h6-7,9H,2-5H2,1H3
    • InChI Key: QFAIHZSCCYZPSW-UHFFFAOYSA-N
    • SMILES: N1CCCC(C2=NC=NN2C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • XLogP3: 0.2
  • Topological Polar Surface Area: 42.7

3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM490426-1g
3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine
1246350-55-9 97%
1g
$769 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD608312-1g
3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine
1246350-55-9 97%
1g
¥5390.0 2023-04-04

3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine Related Literature

Additional information on 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine

Introduction to 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine (CAS No: 1246350-55-9)

3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine, identified by the chemical identifier CAS No: 1246350-55-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound combines a piperidine ring with a substituted triazole moiety, creating a molecular structure that may confer specific pharmacological properties. Its synthesis and characterization have been subjects of extensive research, particularly in the quest to develop novel therapeutic agents.

The piperidine core is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and binding affinity to biological targets. In contrast, the 1-methyl-1H-1,2,4-triazol-5-yl substituent introduces additional complexity to the molecule, potentially influencing its metabolic stability and interaction with biological systems. The triazole ring is particularly noteworthy for its presence in numerous approved drugs, where it often contributes to therapeutic efficacy and selectivity. The combination of these structural elements in 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine suggests a promising scaffold for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that the 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine scaffold may exhibit interactions with various enzymes and receptors, making it a candidate for treating a range of disorders. For instance, preliminary simulations suggest potential binding to enzymes involved in inflammation pathways, which could make this compound relevant for developing anti-inflammatory therapies.

The synthesis of 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically follows a cycloaddition reaction between an azide and an alkene derivative, while the piperidine moiety can be introduced through nucleophilic substitution or other coupling strategies. These synthetic routes have been refined over time to improve efficiency and minimize byproduct formation.

In the realm of drug discovery, the exploration of novel heterocyclic compounds like 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine is driven by the need for innovative therapeutic solutions. The compound’s unique structural features make it an attractive candidate for further investigation into its pharmacological profile. Researchers are particularly interested in its potential as a precursor for more complex derivatives that could exhibit enhanced efficacy or reduced side effects compared to existing treatments.

One area of active research is the investigation of 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved outcomes for patients. The presence of both the piperidine and triazole rings in 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine suggests it may interact with kinase active sites effectively.

Another promising application lies in its potential use as an intermediate in the synthesis of antiviral agents. The structural motifs present in this compound are reminiscent of molecules that have shown activity against viral pathogens. By leveraging these structural features, scientists hope to develop new drugs that can combat emerging viral threats more effectively than current antiviral medications.

The pharmacokinetic properties of 3-(1-Methyl-1H-1,2,4-triazol-5-yl)piperidine are also under scrutiny. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that this molecule may exhibit favorable pharmacokinetic characteristics due to its balanced lipophilicity and solubility profile.

In conclusion,3-(1-Methyl-1H-1,2,4-triazol-piperidine (CAS No: 1246350) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about this compound’s properties,3-(Methyl-substituted triazol-piperidin) derived derivatives are likely to emerge as promising candidates for treating various diseases.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd